Cas no 2138519-87-4 (1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-4-chloro-1H-pyrazol-3-amine)

• Product Name: 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-4-chloro-1H-pyrazol-3-amine
• CAS No: 2138519-87-4
• MF: C₈H₉BrClN₅
• MW: 290.547558546066
• CID: 5603297
• PubChem ID: 165749137
• Update Time: 2025-11-03

1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-4-chloro-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1113366
• 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-chloro-1H-pyrazol-3-amine
• 2138519-87-4
• 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-4-chloro-1H-pyrazol-3-amine

• Inchi： 1S/C8H9BrClN5/c1-14-7(5(9)2-12-14)4-15-3-6(10)8(11)13-15/h2-3H,4H2,1H3,(H2,11,13)
• InChI Key： PGWGWHIRTWBGOF-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1CN1C=C(C(N)=N1)Cl

Computed Properties

• Exact Mass: 288.97299g/mol
• Monoisotopic Mass: 288.97299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-4-chloro-1H-pyrazol-3-amine

Comprehensive Overview of 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-4-chloro-1H-pyrazol-3-amine (CAS No. 2138519-87-4)

The compound 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-4-chloro-1H-pyrazol-3-amine (CAS No. 2138519-87-4) is a specialized heterocyclic organic molecule featuring a unique combination of pyrazole rings. This structure is increasingly studied for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its bromo and chloro substituents, which contribute to its reactivity and binding properties. The presence of these halogens makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for halogenated pyrazole derivatives has surged due to their versatility in drug discovery. The 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-4-chloro-1H-pyrazol-3-amine structure is often explored for its potential as a kinase inhibitor or ligand in medicinal chemistry. Its CAS No. 2138519-87-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, solubility, and stability, which are critical for laboratory applications.

From an SEO perspective, keywords like "pyrazole-based compounds", "brominated heterocycles", and "chloro-substituted amines" are highly relevant. These terms align with trending topics in organic chemistry, such as green synthesis and sustainable catalysis. The compound's potential role in crop protection formulations is another area of interest, as agrochemical research seeks eco-friendly alternatives. Its molecular weight and logP values are also frequently queried, indicating a need for detailed physicochemical data.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-4-chloro-1H-pyrazol-3-amine. Researchers often compare its reactivity with similar compounds, such as 5-bromo-1-methylpyrazole or 4-chloropyrazole derivatives, to optimize synthetic protocols. The compound's crystallographic data and hydrogen bonding patterns are also subjects of ongoing studies, particularly in crystal engineering.

In conclusion, CAS No. 2138519-87-4 represents a promising scaffold for multidisciplinary research. Its structural modularity and functional group diversity make it a focal point for innovations in synthetic chemistry and beyond. As interest in tailored heterocycles grows, this compound is poised to remain a key player in scientific advancements.